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Compound of Interest

Compound Name: 3-Nitrobenzonitrile

Cat. No.: B118961 Get Quote

This guide provides comprehensive safety and handling information for 3-Nitrobenzonitrile
(CAS No. 619-24-9), intended for researchers, scientists, and professionals in drug

development. Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical and Physical Properties
3-Nitrobenzonitrile is a pale yellow crystalline powder.[1][2] Its key physical and chemical

properties are summarized below.

Property Value

Molecular Formula C₇H₄N₂O₂

Molecular Weight 148.12 g/mol [1]

Melting Point 114-117 °C[2]

Boiling Point 258.1 °C at 760 mmHg[3]

Density 1.31 g/cm³[3]

Vapor Pressure 0.00217 mmHg[1][4]

Solubility
Very soluble in ether, sparingly soluble in water.

[2][5]

Appearance
Pale yellow powder with an almond-like odor.[1]

[4]
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Hazard Identification and GHS Classification
3-Nitrobenzonitrile is classified as a hazardous substance.[6] The primary hazards are

associated with its toxicity upon exposure through various routes.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3/4

H301: Toxic if swallowed[1]

[5]H302: Harmful if

swallowed[1]

Acute Toxicity, Dermal Category 3/4

H311: Toxic in contact with

skin[5]H312: Harmful in

contact with skin[1]

Acute Toxicity, Inhalation Category 3/4
H331: Toxic if inhaled[5]H332:

Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[7]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[7]

Signal Word: Danger[5]

Potential Health Effects:

May cause methemoglobinemia, leading to cyanosis.[1][4]

Metabolism may release cyanide, which can impair cellular respiration, causing headache,

dizziness, weakness, collapse, unconsciousness, and potentially death.[8]

Causes irritation to the skin, eyes, and respiratory tract.[8]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn when handling 3-Nitrobenzonitrile to

minimize exposure.

Protection Type Specifications

Eye/Face Protection

Safety glasses with side shields or chemical

goggles conforming to EN166 (EU) or NIOSH

(US) standards.[7][9][10]

Skin Protection

Impervious protective clothing and gloves (e.g.,

nitrile rubber).[5][9] Breakthrough time for gloves

should be considered for extended use.[7]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation is experienced.

A dust respirator or self-contained breathing

apparatus (SCBA) may be necessary.[5][10]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

// Connections Inhalation -> MoveToFreshAir [color="#34A853"]; MoveToFreshAir ->

CallPoisonCenter [color="#34A853", style=dashed];

SkinContact -> RemoveClothing [color="#34A853"]; RemoveClothing -> WashSkin

[label="Flush skin and hair\nwith running water and soap.", shape=ellipse, fillcolor="#FBBC05",

fontcolor="#202124"]; WashSkin -> SeekMedicalAdvice [label="If irritation or rash occurs",

style=dashed, color="#34A853"];

EyeContact -> RinseEyes [color="#34A853"]; RinseEyes -> RemoveLenses [label="Remove

contact lenses,\nif present and easy to do.", shape=ellipse, fillcolor="#FBBC05",

fontcolor="#202124"]; RemoveLenses -> RinseEyes [label="Continue rinsing for at least 15

minutes", color="#34A853"]; RinseEyes -> SeekMedicalAdvice [label="If eye irritation persists",

style=dashed, color="#34A853"];
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Ingestion -> RinseMouth [color="#34A853"]; RinseMouth -> CallPoisonCenter

[color="#34A853"]; CallPoisonCenter -> TransportToHospital [color="#34A853", style=dashed];

} } Caption: First aid response workflow for 3-Nitrobenzonitrile exposure.

Detailed First Aid Procedures:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[5][9] If not breathing, give artificial respiration.[10] Seek immediate medical

attention.[5]

Skin Contact: Immediately remove all contaminated clothing and footwear.[7] Wash the

affected area with plenty of soap and water. If skin irritation or a rash occurs, get medical

advice.[7]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[7] Remove contact lenses if

present and easy to do.[7] Continue rinsing. If eye irritation persists, seek medical attention.

[7]

Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water.[9][11] Immediately call a

POISON CENTER or doctor.[5]

Experimental Protocol: Spill Cleanup
This protocol outlines the steps for safely managing a spill of 3-Nitrobenzonitrile.

// Connections Evacuate -> Ventilate [color="#5F6368"]; Ventilate -> Ignition [color="#5F6368"];

Ignition -> PPE [color="#5F6368"]; PPE -> ContainSpill [color="#5F6368"]; ContainSpill ->

Cleanup [color="#5F6368"]; Cleanup -> Collect [color="#5F6368"]; Collect -> Container

[color="#5F6368"]; Container -> Decontaminate [color="#5F6368"]; Decontaminate ->

DisposeWaste [color="#5F6368"]; DisposeWaste -> Wash [color="#5F6368"]; } } Caption:

Logical workflow for handling a 3-Nitrobenzonitrile spill.

Methodology:

Immediate Response:

Evacuate personnel from the immediate spill area.[9]
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Ensure the area is well-ventilated.[7][8]

Remove all potential sources of ignition.[9]

Personal Protection:

Don the appropriate PPE as detailed in Section 3, including chemical-resistant gloves,

safety goggles, a respirator, and protective clothing.[7]

Containment and Cleanup:

For minor spills, clean up immediately.[7]

Use dry cleanup procedures to avoid generating dust.[7]

Carefully sweep up the solid material.[8][10] Alternatively, use a vacuum equipped with a

HEPA filter.

Disposal:

Place the collected material into a suitable, labeled, and sealed container for hazardous

waste disposal.[6][7]

Dispose of the waste in accordance with all local, state, and federal regulations.[6][7]

Decontamination:

Thoroughly decontaminate the spill area and all equipment used for cleanup.

Wash hands and any exposed skin with soap and water after completing the cleanup.[7]

Fire and Explosion Hazard Data
Flammability: 3-Nitrobenzonitrile is a combustible solid, but it is not considered a significant

fire risk.[6][7] However, containers may burn.[7]

Extinguishing Media: Use extinguishing media suitable for the surrounding area. There is no

restriction on the type of extinguisher that may be used.[7] Options include water spray, dry

chemical, carbon dioxide, or alcohol-resistant foam.[9]
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Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide

(CO₂), and hydrogen cyanide.[8][10]

Fire-Fighting Procedures:

Alert the fire brigade and inform them of the location and nature of the hazard.[7]

Wear full protective gear and a self-contained breathing apparatus (SCBA).[8][10]

Cool fire-exposed containers with water spray from a protected location.[7]

Handling and Storage
Handling:

Avoid all personal contact, including inhalation of dust.[7]

Use only in a well-ventilated area or under a chemical fume hood.[8][10]

Do not eat, drink, or smoke when using this product.[9]

Wash hands thoroughly after handling.[8]

Minimize dust generation and accumulation.[8]

Storage:

Store in original, tightly sealed containers.[7]

Keep in a cool, dry, and well-ventilated area.[8][10]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[8]

Protect containers from physical damage and check regularly for leaks.[7]

Disposal Considerations
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This material and its container must be disposed of as hazardous waste.[6]

Disposal should be carried out by an authorized waste collection point in accordance with

local, regional, and national regulations.[7]

Do not allow the chemical to enter drains or waterways.[9]

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) for 3-Nitrobenzonitrile before use and adhere to all institutional and

regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b118961#safety-and-handling-precautions-for-3-
nitrobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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